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Compound of Interest

Compound Name: Viniferol D

Cat. No.: B15592555 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Commercial Availability of Viniferol D for Research
Viniferol D is a stilbenetrimer, a type of phenolic compound, isolated from the stem of Vitis

vinifera (grapevine). For research purposes, it can be sourced from specialized chemical

suppliers. Below is a summary of commercially available options. Researchers are advised to

request a certificate of analysis to ensure the purity and identity of the compound.
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Supplier
Catalog
Number

Purity
Available
Quantities

Notes

BOC Sciences NP4780 0.975 1 mg

Provided as a

powder.

Indicated for

research use

only, with

potential

inhibitory activity

against hepatitis

C.[1]

CymitQuimica - Min. 95% -

Described as a

potent

antioxidant. For

laboratory use

only.[2]

Note: Some suppliers may list "Viniferol" or "VINIFEROL®", which typically refers to Epsilon-

Viniferin, a different compound. It is crucial to verify the specific product is Viniferol D.[3][4][5]

[6]

Introduction to Viniferol D and Related Stilbenoids
Viniferol D is a resveratrol trimer found in plants like Vitis vinifera. While research on Viniferol
D is limited, the broader class of stilbenoids, including the well-studied monomer resveratrol

and its various oligomers (viniferins), are known for a wide range of biological activities. These

compounds are of significant interest for their potential therapeutic applications.

Current State of Research on Viniferol D
As of late 2025, detailed studies on the specific biological activities, signaling pathways, and

mechanisms of action for Viniferol D are not widely available in published scientific literature.

The primary research identified focuses on its isolation and structural elucidation.
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A key study, "(+)-Viniferol D, a New Stilbenetrimer from the Stem of Vitis vinifera “Kyohou”,"

describes the isolation of Viniferol D and its chemical structure. However, it does not provide

in-depth biological activity data. While related stilbenoids have shown cytotoxicity against

certain cancer cell lines, specific data for Viniferol D is lacking.

Due to the limited specific data on Viniferol D, the following sections on potential applications

and experimental protocols are based on the activities of closely related stilbenoids, such as ε-

viniferin and α-viniferin. Researchers should note that these are different molecules, and their

biological effects may not be directly translatable to Viniferol D.

Potential Research Applications (Based on Related
Stilbenoids)
Based on the known activities of other viniferins, research on Viniferol D could explore the

following areas:

Anti-inflammatory Effects: Other viniferins have been shown to inhibit pro-inflammatory

cytokines like TNF-α and IL-6, and to suppress the NF-κB signaling pathway.

Neuroprotection: There is evidence that related compounds may offer neuroprotective effects

in models of neurodegenerative diseases.

Anticancer Activity: Various stilbenoids have demonstrated antiproliferative and pro-apoptotic

effects in different cancer cell lines.

Antioxidant Properties: As a polyphenolic compound, Viniferol D is expected to possess

antioxidant and free-radical scavenging activities.

General Experimental Protocols for Stilbenoid
Research
The following are generalized protocols that can be adapted for investigating the biological

activities of Viniferol D.

Cell Culture and Treatment
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Cell Lines: Select appropriate cell lines based on the research question (e.g., RAW 264.7

macrophages for inflammation, SH-SY5Y neuroblastoma cells for neuroprotection, or various

cancer cell lines).

Culture Conditions: Maintain cells in the recommended medium supplemented with fetal

bovine serum (FBS) and antibiotics at 37°C in a humidified atmosphere with 5% CO2.

Viniferol D Preparation: Prepare a stock solution of Viniferol D in dimethyl sulfoxide

(DMSO). Further dilute the stock solution in the cell culture medium to achieve the desired

final concentrations. Ensure the final DMSO concentration in the culture does not exceed a

non-toxic level (typically <0.1%).

In Vitro Anti-inflammatory Assay (LPS-induced
Macrophages)

Cell Seeding: Seed RAW 264.7 macrophages in 96-well plates at a density of 5 x 10^4

cells/well and allow them to adhere overnight.

Pre-treatment: Pre-treat the cells with various concentrations of Viniferol D for 1-2 hours.

Stimulation: Induce inflammation by adding lipopolysaccharide (LPS) at a final concentration

of 1 µg/mL and incubate for 24 hours.

Nitric Oxide (NO) Measurement: Measure the production of nitric oxide in the culture

supernatant using the Griess reagent.

Cytokine Analysis: Quantify the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the

supernatant using ELISA kits.

Cell Viability: Assess cell viability using an MTT or similar assay to rule out cytotoxicity-

mediated effects.

Western Blot Analysis for Signaling Pathways
Protein Extraction: After treatment with Viniferol D and/or a stimulant (e.g., LPS), wash the

cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase

inhibitors.
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Protein Quantification: Determine the protein concentration of the lysates using a BCA

protein assay.

SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel

and transfer them to a PVDF membrane.

Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST and then

incubate with primary antibodies against proteins of interest (e.g., p-p65, p65, IκBα, p-ERK,

ERK) overnight at 4°C.

Detection: Wash the membrane and incubate with a horseradish peroxidase (HRP)-

conjugated secondary antibody. Visualize the protein bands using an enhanced

chemiluminescence (ECL) detection system.

Visualizations
General Workflow for Investigating Viniferol D
Bioactivity
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General Experimental Workflow for Viniferol D
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Caption: A generalized workflow for studying the biological effects of Viniferol D.

Hypothesized Anti-inflammatory Signaling Pathway
The following diagram illustrates a common anti-inflammatory signaling pathway that is often

investigated for stilbenoids. Note: This is a hypothetical pathway for Viniferol D and requires
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experimental validation.

Hypothesized Anti-inflammatory Action of Viniferol D

LPS

TLR4

IKK

Activates

Viniferol D

Inhibits?

IκBα

Phosphorylates

NF-κB
(p65/p50)

Releases

Nucleus

Translocates to

Pro-inflammatory Genes
(TNF-α, IL-6, iNOS)

Activates Transcription

Click to download full resolution via product page

Caption: A potential mechanism of Viniferol D's anti-inflammatory action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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